Cas no 105628-02-2 (1H-1,4-Diazepine, hexahydro-1-(5-isoquinolinylsulfonyl)-2-methyl-)
105628-02-2 structure
Product Name:1H-1,4-Diazepine, hexahydro-1-(5-isoquinolinylsulfonyl)-2-methyl-
CAS No:105628-02-2
MF:C15H19N3O2S
MW:305.395262002945
CID:1157873
Update Time:2024-07-26
1H-1,4-Diazepine, hexahydro-1-(5-isoquinolinylsulfonyl)-2-methyl- Chemical and Physical Properties
Names and Identifiers
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- 1H-1,4-Diazepine, hexahydro-1-(5-isoquinolinylsulfonyl)-2-methyl-
- Isoquinoline, 5-[(hexahydro-2-methyl-1H-1,4-diazepin-1-yl)sulfonyl]-
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- Inchi: 1S/C15H19N3O2S/c1-12-10-16-7-3-9-18(12)21(19,20)15-5-2-4-13-11-17-8-6-14(13)15/h2,4-6,8,11-12,16H,3,7,9-10H2,1H3
- InChI Key: DSOQHHGSXZTTAQ-UHFFFAOYSA-N
- SMILES: C1C2=C(C(S(N3CCCNCC3C)(=O)=O)=CC=C2)C=CN=1
Experimental Properties
- Density: 1.242±0.06 g/cm3(Predicted)
- Boiling Point: 505.3±60.0 °C(Predicted)
- pka: 9.76±0.40(Predicted)
1H-1,4-Diazepine, hexahydro-1-(5-isoquinolinylsulfonyl)-2-methyl- Related Literature
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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